Cas no 98278-52-5 (2-ethylbutanethioamide)

2-ethylbutanethioamide structure
2-ethylbutanethioamide structure
Product Name:2-ethylbutanethioamide
CAS No:98278-52-5
MF:C6H13NS
MW:131.23912024498
MDL:MFCD09048499
CID:808674
PubChem ID:3062527
Update Time:2025-08-05

2-ethylbutanethioamide Chemical and Physical Properties

Names and Identifiers

    • Butanethioamide,2-ethyl-
    • 1-AMINO-2-ETHYLBUTANE-1-THIONE
    • 2-Ethylbutanethioamide
    • diethylthioacetamide
    • ZQPXMBHQIBIRCF-UHFFFAOYSA-N
    • Z336081440
    • SCHEMBL1246802
    • CS-0246208
    • EN300-31936
    • BRN 1743984
    • 98278-52-5
    • FT-0706887
    • AKOS000132262
    • J-509327
    • Butyramide, 2-ethylthio-
    • 3-02-00-00756 (Beilstein Handbook Reference)
    • 2-Ethylthiobutyramide
    • DTXSID70243543
    • G21877
    • 2-ethylbutanethioamide
    • MDL: MFCD09048499
    • Inchi: 1S/C6H13NS/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
    • InChI Key: ZQPXMBHQIBIRCF-UHFFFAOYSA-N
    • SMILES: S=C(C(CC)CC)N

Computed Properties

  • Exact Mass: 131.07687059g/mol
  • Monoisotopic Mass: 131.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.1Ų

2-ethylbutanethioamide Pricemore >>

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